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Compound of Interest

Compound Name: 2-Propynyl beta-D-lactopyranoside

Cat. No.: B12428687

Get Quote

Executive Summary & Application Context
2-Propynyl

-D-lactopyranoside is a functionalized disaccharide derivative where the reducing end
anomeric hydroxyl of lactose is replaced by a propargyl group. This modification transforms the
inert sugar into a "clickable" ligand, enabling conjugation to azido-functionalized scaffolds
(proteins, lipids, nanoparticles) via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Primary Utility:

Glycan Arrays: Immobilization of lactose for high-throughput lectin binding studies (e.g.,

Galectins).

Drug Delivery: Targeting asialoglycoprotein receptors (ASGPR) on hepatocytes.

Synthetic Verification: The core challenge is ensuring the

-configuration at the glycosidic linkage, as the

-anomer is a common byproduct that fails to bind specific lectins.
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Experimental Protocol: Synthesis & Sample
Preparation
Objective: Generate a high-purity sample for NMR analysis, ensuring removal of paramagnetic

impurities (Cu) if "click" conditions were previously used, and verifying anomeric purity.

A. Synthesis Workflow (Koenigs-Knorr / Lewis Acid
Activation)
The most robust route utilizes peracetylated lactose and a Lewis acid promoter to ensure

-selectivity via neighboring group participation.
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Figure 1: Stereoselective synthesis pathway ensuring

-anomeric purity via C2-acetate participation.

B. NMR Sample Preparation[1][2][3][4][5][6]
Solvent: Deuterium Oxide (

, 99.9%) is preferred for the final deprotected product.

Note: Methanol-

(

) is acceptable and prevents OH signal interference, but

is standard for biological relevance.

Concentration: 5–10 mg in 600
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L solvent.

Reference: Internal TMSP (

0.00) or residual HDO (

4.79).

1H NMR Characterization: The Diagnostic Signals
The proton spectrum provides two critical "Go/No-Go" decision points: the presence of the

propargyl group and the stereochemistry of the new glycosidic bond.

Comparative Analysis: Propargyl-Lac vs. Free Lactose
The table below highlights the specific signals that differentiate the derivative from the starting

material.
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Feature Proton

Chemical
Shift (

, ppm)

Multiplicity
Coupling (

, Hz)

Diagnostic
Interpretati
on

Propargyl

Group
4.45 Doublet (d) 2.4

Confirmation

of

Substitution:

This signal is

absent in free

lactose. It

appears as a

doublet due

to long-range

coupling with

the alkyne

proton.

Propargyl

Group
2.90 - 2.95 Triplet (t) 2.4

Functional

Handle:

Diagnostic

alkyne

proton. Often

overlaps with

solvent

satellites;

verify with

COSY if

unclear.

Anomeric

(Glc)

H-1 (Glc) 4.56 Doublet (d) 8.0
-

Configuration

Proof: A

-value > 7.0

Hz confirms

the trans-

diaxial

arrangement
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(beta).

-anomers

show

Hz.

Anomeric

(Gal)
H-1' (Gal) 4.44 Doublet (d) 7.8

Internal

Standard:

This signal

remains

largely

unchanged

from free

lactose,

confirming

the integrity

of the

disaccharide

bond.

Ring Protons H-2 to H-6 3.30 - 4.00 Multiplet -

Sugar

Backbone:

Complex

"hump"

typical of

carbohydrate

s; integration

should sum

to approx. 12

protons

relative to H-

1.
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Critical Insight: In free lactose, the reducing end H-1 appears as two signals (

at ~5.22 ppm and

at ~4.66 ppm) due to mutarotation. In 2-Propynyl

-D-lactoside, the H-1 signal is "locked" as a single doublet at ~4.56 ppm. The

disappearance of the

-anomer signal at 5.22 ppm is a primary indicator of complete reaction.

13C NMR Characterization: Carbon Skeleton
Verification
Carbon NMR confirms the covalent attachment of the linker and distinguishes the two anomeric

centers.

Assignment Table ( / )
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Carbon Type Assignment
Shift (

, ppm)

Comparison to
Alternative

Anomeric (Gal) C-1' 105.1

Consistent with

terminal

-Galactose.

Anomeric (Glc) C-1 103.3

Distinct from Free

Lactose: Free

-lactose C1 is ~98

ppm. The downfield

shift to ~103 ppm

indicates glycosylation

(alkyl beta-glycoside

effect).

Alkyne (Quaternary) 79.8

Unique Marker:

Absent in lactose/allyl

variants.

Alkyne (Terminal) 76.5

Unique Marker:

Confirms terminal

alkyne (internal

alkynes would shift

differently).

Propargyl Methylene 57.5

Linker Signal: Appears

in the "methoxy"

region but distinct

from O-Methyl groups

(~55 ppm) due to

alkyne deshielding.

Sugar Backbone C-2 to C-6 62.0 - 80.0
Clustered signals for

remaining 10 carbons.

Structural Validation Logic
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Use the following logic flow to validate your product during analysis.

Acquire 1H NMR Spectrum

Is Propargyl CH2 present?
(Doublet ~4.45 ppm)

Is H-1 (alpha) ~5.2 ppm present?

Yes

FAIL: Hydrolysis/Incomplete
(Free Lactose Present)

No

Check H-1 Coupling (J)
Is J > 7.0 Hz?

VALIDATED:
2-Propynyl β-D-lactoside

Yes (Beta)

FAIL: α-Anomer Contamination
(Check Synthesis Temp)

No (Alpha)

No (Clean) Yes (Mixture)

Click to download full resolution via product page

Figure 2: NMR decision tree for quality control of propargyl glycosides.

References
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NMR Data for Lactose Derivatives

Source: "1H and 13C NMR of Propargyl Lactoside.

Link:

Anomeric Configuration Standards

Source: "Carbohydrate NMR: Interpretation of J-Couplings." University of Wisconsin-
Madison NMR Facility.

Link:

Click Chemistry Applications

Source: "BODIPY nanoparticles functionalized with lactose." Scientific Reports.[1]

(Contains specific 13C NMR lists for propargyl lactoside intermediates).

Link:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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